Cas no 1111829-23-2 (6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine)

• Product Name: 6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine
• CAS No: 1111829-23-2
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 5733952
• PubChem ID: 80948695
• Update Time: 2025-05-20

6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-2-cyclopropyl-N-(2-furanylmethyl)-
• 6-chloro-2-cyclopropyl-n-(furan-2-ylmethyl)pyrimidin-4-amine
• F1967-5046
• AKOS019517552
• 1111829-23-2
• 6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine

• Inchi： 1S/C12H12ClN3O/c13-10-6-11(14-7-9-2-1-5-17-9)16-12(15-10)8-3-4-8/h1-2,5-6,8H,3-4,7H2,(H,14,15,16)
• InChI Key： QGWGDWULDQHSKS-UHFFFAOYSA-N
• SMILES： ClC1C=C(NCC2=CC=CO2)N=C(C2CC2)N=1

Computed Properties

• Exact Mass: 249.0668897g/mol
• Monoisotopic Mass: 249.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 399.3±32.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine

Introduction to 6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine (CAS No. 1111829-23-2)

6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine, identified by its CAS number 1111829-23-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development. The compound's unique framework, featuring a chloro substituent at the 6-position, a cyclopropyl group at the 2-position, and a furan-2-ylmethyl moiety at the N-position, contributes to its distinct chemical properties and reactivity.

The 6-chloro group introduces electrophilicity, enabling various nucleophilic substitution reactions that are pivotal in medicinal chemistry. This feature allows for further functionalization, making the compound a versatile scaffold for designing novel therapeutic agents. The cyclopropyl ring, known for its stability and rigidity, can enhance binding affinity to biological targets by introducing steric constraints. Additionally, the furan-2-ylmethyl substituent adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic profiles of derivatives.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their broad spectrum of biological activities. Pyrimidines are fundamental structures in nucleic acids and serve as key components in many bioactive molecules. The incorporation of heterocyclic rings like furan into these structures can modulate electronic properties and interactions with biological targets, leading to enhanced efficacy or selectivity.

Current research in the field of 6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine has focused on its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved therapeutic outcomes. The structural features of this compound make it a promising candidate for such applications.

Moreover, the furan moiety has been extensively studied for its role in enhancing bioavailability and metabolic stability. Furan derivatives often exhibit favorable pharmacokinetic properties, which can be critical for drug development. The presence of the furan-2-ylmethyl group in 6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine may contribute to these benefits, making it an attractive scaffold for further exploration.

Another area of interest is the use of this compound in developing antiviral agents. The pyrimidine core is a common structural motif in nucleoside analogs, which are widely used to treat viral infections. By modifying the substituents around the pyrimidine ring, researchers can fine-tune the properties of these compounds to improve their antiviral activity. The unique combination of substituents in 6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-amine may confer novel mechanisms of action against viral pathogens.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nucleophilic aromatic substitution reactions to introduce the chloro and furan-methyl groups, followed by cyclization reactions to form the pyrimidine core. These synthetic strategies are well-suited for medicinal chemists who aim to explore analogues with modified substituents or additional functional groups.

In conclusion, 6-chloro-2-cyclopropyl-N-(furan-2-ylmethyl)pyrimidin-4-am ine (CAS No. 1111829-23) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.